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For researchers, scientists, and drug development professionals engaged in the analysis of

persistent organic pollutants (POPSs), participation in proficiency testing (PT) schemes is a
critical component of quality assurance. These schemes provide an objective assessment of a
laboratory's analytical performance and the reliability of its data. This guide offers a
comparative overview of prominent international PT schemes for POPs, presenting available
performance data and outlining typical experimental protocols.

Overview of Major Proficiency Testing Schemes

Several international bodies and national institutions organize regular PT schemes for the
analysis of POPs in various matrices. This guide focuses on three prominent examples: the
United Nations Environment Programme (UNEP) Global Interlaboratory Assessments, the
European Union Reference Laboratory (EURL) for POPs in Feed and Food proficiency tests,
and the Norwegian Institute of Public Health (NIPH) Interlaboratory Comparison on POPs in
Food.

Table 1: Comparison of Key Features of Major POPs Proficiency Testing Schemes
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Feature

UNEP Global
Interlaboratory
Assessment

EURL for POPs in
Feed and Food

NIPH
Interlaboratory
Comparison on
POPs in Food

Organizing Body

United Nations
Environment
Programme (UNEP)

European Union
Reference Laboratory
(EURL)

Norwegian Institute of
Public Health (NIPH)

Biennial (four rounds

Frequency Annual Annual
from 2010-2019)
] Feed and food (e.g.,
Test solutions, ] ) ]
) ] i fish meal, milk Food (e.g., fish, meat,
Matrices sediment, fish, human ] ]
] ) powder, bovine meat, dairy products)[3][4][5]
milk, air extracts[1]
compound feed)[2]
Legacy and new Dioxins (PCDD/Fs), PCDD/Fs, PCBs,
Analytes POPs under the PCBs, PBDEs, PBDEs, HBCDDs,

Stockholm Convention

HBCDDs, PFASS[?]

PFASs[3][4][5]

Participant Base

Global, open to all
POPs laboratories[6]

Primarily National
Reference
Laboratories (NRLSs)
in the EU, open to
other official and

commercial labs[7]

International expert
laboratories[3][4][5]

Performance Data from Recent Proficiency Tests

The performance of participating laboratories in these schemes is typically evaluated using z-

scores, which indicate how far a laboratory's result deviates from the assigned value. A z-score

between -2 and 2 is generally considered satisfactory.

Table 2: Summary of Results from the Fourth UNEP Global Interlaboratory Assessment

(2018/2019)[1]
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Matrix

Analytes

Number of
Participating
Laboratories

General
Performance
Observations

Test Solutions

Various POPs

Not specified in

abstract

Disappointing results
for a number of
analytes, particularly
OCPs and PCBs.

Chlorinated Good to very good
Fish dioxins/furans, dI- Not specified in performance for more
is
PCBs, PBDEs, abstract experienced
PFASs, HBCD laboratories.
Chlorinated Good to very good
] dioxins/furans, dlI- Not specified in performance for more
Sediment )
PCBs, PBDEs, abstract experienced
PFASs, HBCD laboratories.
Performance of many
) ] Not specified in laboratories receded
Human Milk Various POPs )
abstract compared to previous
rounds.
) ] Not specified in Not detailed in
Air Extract Various POPs

abstract

abstract.

Table 3: Overview of Recent EURL for POPs in Feed and Food Proficiency Tests[2][8]
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Year

Matrix

Analytes

Key Objectives

2023

Compound Feed

PCDD/Fs, PCBs,
PBDEs, HBCDDs,
PFASs

Assess analytical
performance and
interlaboratory

comparability.

2023

Milk Powder

PCDDI/Fs, PCBs,
PBDEs, HBCDDs,
PFASs

Assess analytical
performance and
interlaboratory

comparability.

2022

Fish Meal

PCDD/Fs, PCBs,
PBDEs, HBCDDs,
PFASs

Assess analytical
performance and
interlaboratory

comparability.

Table 4: Overview of Recent NIPH Interlaboratory Comparison on POPs in Food[3][4][5]
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Year Matrices Analytes Key Objectives

Offer a tool for quality

assurance, assess

Three different food PCDD/Fs, PCBs,
) N between-laboratory
2023 items, one additional PBDEs, HBCDDs, o
) reproducibility, and
matrix for PFASs PFASs ]
assess the readiness
of expert laboratories.
Offer a quality
assurance instrument,
o PCDD/Fs, PCBs, assess in-between
Not specified in )
2022 brominated flame laboratory
abstract -
retardants, PFASs reproducibility, and

assess the readiness

of expert laboratories.

Assess in-between
laboratory
] PCDD/Fs, PCBs, reproducibility, offer a
Three food items, one ] ]
2021 N brominated flame quality assurance
additional for PFASs )
retardants, PFASs instrument, and

assess the readiness

of expert laboratories.

Experimental Protocols and Methodologies

The experimental protocols for these PT schemes generally involve the distribution of
homogenized and tested materials to participating laboratories. Laboratories are typically
instructed to use their routine analytical methods for the analysis of the samples. This approach
allows for a realistic assessment of a laboratory's day-to-day performance.

A general workflow for participation in a POPs proficiency test is outlined below:
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Figure 1: General workflow of a proficiency testing scheme.

Analytical Techniques

Laboratories participating in these schemes employ a variety of sophisticated analytical
techniques for the determination of POPs. The choice of method often depends on the specific
POPs being analyzed and the matrix. A comprehensive review of analytical methods for POPs

highlights the following common techniques[9][10]:

o Gas Chromatography-Mass Spectrometry (GC-MS): A widely used technique for the
separation and detection of a broad range of POPs.

o High-Resolution Mass Spectrometry (HRMS): Often coupled with GC, HRMS is essential for
the highly sensitive and selective analysis of dioxins and other POPs at trace levels.
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e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Particularly important for
the analysis of emerging POPs such as per- and polyfluoroalkyl substances (PFAS).

The general analytical workflow for POPs analysis is depicted below:

Sample Collection
and Storage

Extraction
(e.g., Soxhlet, PLE, SPE)

Sample Cleanup
(e.g., Column Chromatography)

Instrumental Analysis

(GC-MS, LC-MS/MS)

Data Processing
and Reporting

Click to download full resolution via product page
Figure 2: General analytical workflow for POPs analysis.

Conclusion

Participation in proficiency testing schemes is indispensable for laboratories conducting POPs
analysis to ensure the quality and comparability of their results. The UNEP, EURL, and NIPH
schemes represent key international efforts in this domain, providing valuable external quality
assessment for laboratories worldwide. While the performance in these schemes can vary, they
serve as an important tool for identifying analytical challenges and driving improvements in the
global monitoring of persistent organic pollutants. Researchers and scientists are encouraged

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13850002/docs?utm_src=pdf-body-img#a-comparative-guide-to-proficiency-testing-schemes-for-persistent-organic-pollutants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

to review the detailed reports from these organizations to gain further insights into specific
performance data and methodologies relevant to their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. unep.org [unep.org]
. News & Downloads - EURL POPs [eurl-pops.eu]
. Interlaboratory Comparison on POPs in Food 2024 - FHI [fhi.no]

1
2
3

e 4. Interlaboratory Comparison on POPs in Food 2023 - NIPH [fhi.no]
5. Interlaboratory Comparison on POPs in Food 2021 - NIPH [fhi.no]
6

. Assessment of four rounds of interlaboratory tests within the UNEP-coordinated POPs
projects - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. Proficiency tests - EURL POPs [eurl-pops.eu]

¢ 8. Final Reports EURL PT Compound Feed 2023 - EURL POPs [eurl-pops.eu]
¢ 9. researchgate.net [researchgate.net]

e 10. un-ilibrary.org [un-ilibrary.org]

¢ To cite this document: BenchChem. [A Comparative Guide to Proficiency Testing Schemes
for Persistent Organic Pollutants]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13850002/docs#a-comparative-guide-to-proficiency-
testing-schemes-for-persistent-organic-pollutants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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